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Compound of Interest

Compound Name: 10(Z)-Heptadecenoyl chloride

Cat. No.: B15551295 Get Quote

Essential Safety and Handling Guide for 10(Z)-
Heptadecenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 10(Z)-Heptadecenoyl
chloride, a chemical presumed to be corrosive and reactive based on the general properties of

acyl chlorides. Due to the absence of a specific Safety Data Sheet (SDS) for this compound,

this guidance is based on information for structurally similar and reactive acyl chlorides such as

acetyl chloride, hexanoyl chloride, and heptanoyl chloride.[1][2][3][4] Researchers must handle

this compound with extreme caution and adhere to rigorous safety protocols.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
10(Z)-Heptadecenoyl chloride is expected to be highly reactive, particularly with water and

other protic solvents, and corrosive to skin, eyes, and the respiratory tract.[4][5] Proper

selection and use of Personal Protective Equipment (PPE) is the primary line of defense

against exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

full-face shield.[3][5]

Protects against splashes and

corrosive vapors that can

cause severe eye damage.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[6][7]

Prevents skin contact which

can cause severe burns.[5]

Always check glove

compatibility and breakthrough

times.

Skin and Body Protection

Flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.[6][7]

Protects against accidental

spills and skin exposure.

Respiratory Protection

Use in a certified chemical

fume hood is mandatory. For

emergencies or situations with

inadequate ventilation, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases is required.[5][6]

Protects against inhalation of

corrosive and irritating vapors.

[5]

Operational Plan: Step-by-Step Handling Procedure
All operations involving 10(Z)-Heptadecenoyl chloride must be conducted within a certified

chemical fume hood. An eyewash station and safety shower must be readily accessible.[2][3]

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents before introducing the 10(Z)-
Heptadecenoyl chloride to the hood.

Have appropriate quenching and spill cleanup materials readily available (e.g., sodium

bicarbonate, sand, or other inert absorbent material).[5]
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Handling:

Wear all required PPE as detailed in Table 1.

Ground/bond all containers and receiving equipment to prevent static discharge, as acyl

chlorides can be flammable.[1][6]

Use only non-sparking tools.[2]

Slowly and carefully open the container, as it may be under pressure.[4]

Dispense the required amount of the chemical using a clean, dry syringe or cannula.

Keep the container tightly closed when not in use.[4]

Post-Handling:

Thoroughly wash hands and any potentially contaminated skin after handling.[1]

Clean the work area within the fume hood.

Properly store or dispose of the chemical and any contaminated materials.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://download.basf.com/p1/000000000030041968_SDS_GEN_VN/en_VN/METHYL_ACRYLATE_30041968_SDS_GEN_VN_en_7-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/sds/H0782_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/H0782_JP_EN.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0210&p_lang=en
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0210&p_lang=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0210&p_lang=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0210&p_lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent

material like sand or vermiculite. Do not use water.[2][5] Collect the absorbed material into a

sealed container for disposal.

Disposal Plan
All waste containing 10(Z)-Heptadecenoyl chloride must be treated as hazardous waste.

Quenching Excess Reagent:

Slowly add the excess 10(Z)-Heptadecenoyl chloride to a stirred, cooled (ice bath)

solution of sodium bicarbonate or a similar weak base. This should be done in a fume

hood.

Be prepared for a vigorous reaction and the evolution of gas.

Waste Collection:

Collect all quenched solutions and contaminated materials (e.g., absorbent materials,

gloves, paper towels) in a designated, properly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal:

Arrange for disposal through your institution's environmental health and safety office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Emergency Response
Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC169041000&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0210&p_lang=en
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/product/b15551295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Safe Handling Workflow for 10(Z)-Heptadecenoyl Chloride
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Caption: Figure 1: Safe Handling Workflow for 10(Z)-Heptadecenoyl Chloride
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Figure 2: Emergency Response for Spills and Exposures
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Caption: Figure 2: Emergency Response for Spills and Exposures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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